Cas no 1352522-36-1 (3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol)

3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol is a heterocyclic compound featuring a pyridine core functionalized with a bromo substituent, a morpholine sulfonyl group, and a thiol moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromo group offers a versatile site for further functionalization via cross-coupling reactions, while the morpholine sulfonyl moiety enhances solubility and modulates electronic properties. The thiol group provides a reactive handle for conjugation or derivatization. Its well-defined structure and multifunctional nature make it particularly useful in medicinal chemistry for the development of bioactive molecules. High purity and stability ensure reliable performance in synthetic applications.

3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol structure

1352522-36-1 structure

Product Name:3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol

CAS No:1352522-36-1

MF:C₉H₁₁BrN₂O₃S₂

MW:339.22923874855

CID:5159443

Update Time:2025-06-08

3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol
- 4-Pyridinethiol, 3-bromo-5-(4-morpholinylsulfonyl)-
- Inchi： 1S/C9H11BrN2O3S2/c10-7-5-11-6-8(9(7)16)17(13,14)12-1-3-15-4-2-12/h5-6H,1-4H2,(H,11,16)
- InChI Key： AWHODBKTCXHWBI-UHFFFAOYSA-N
- SMILES： C1=NC=C(S(N2CCOCC2)(=O)=O)C(S)=C1Br

3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM495933-1g	3-Bromo-5-(morpholinosulfonyl)pyridine-4-thiol	1352522-36-1	97%	1g	$441	2023-02-02

3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
4. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol

Research Brief on 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1)

In recent years, the compound 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique sulfonyl and thiol functional groups, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The morpholine sulfonyl moiety, in particular, is known to enhance the pharmacokinetic properties of drug candidates, making this compound a valuable scaffold for drug discovery.

Recent studies have focused on the synthetic applications and biological activities of 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol. For instance, a 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a versatile building block for the development of kinase inhibitors. The bromo and thiol groups present in the molecule allow for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening. Researchers have successfully utilized this compound to synthesize derivatives with potent inhibitory effects on specific protein kinases implicated in cancer and inflammatory diseases.

Another area of interest is the compound's potential as a modulator of sulfur-containing enzymes. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol exhibits selective binding to cysteine residues in enzymatic active sites, suggesting its utility in targeting thiol-dependent metabolic pathways. This property is particularly relevant for the design of enzyme inhibitors aimed at treating metabolic disorders and infectious diseases.

From a synthetic chemistry perspective, advancements in the scalable production of 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol have been reported. A 2024 patent application detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is critical for ensuring the compound's availability for large-scale drug discovery efforts and preclinical studies.

In conclusion, 3-Bromo-5-(morpholine-4-sulfonyl)-pyridine-4-thiol (CAS: 1352522-36-1) represents a multifaceted tool in modern drug discovery. Its structural features enable diverse chemical modifications, and its biological activities make it a promising candidate for further investigation. Ongoing research is expected to uncover additional applications, particularly in the realms of targeted therapy and enzyme inhibition. Future studies should focus on elucidating its mechanism of action and optimizing its derivatives for clinical development.